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Compound of Interest

Compound Name: 4-Cyano-2-fluorobenzaldehyde

Cat. No.: B022119

Essential Safety and Handling Guide for 4-Cyano-2-
fluorobenzaldehyde

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Cyano-2-fluorobenzaldehyde, tailored for researchers, scientists, and professionals in drug
development. Following these procedures is vital for ensuring laboratory safety and minimizing
risks.

Hazard Identification

4-Cyano-2-fluorobenzaldehyde and structurally similar compounds are classified as
hazardous. Key hazards include:

Flammability: Flammable liquid and vapor.[1] Vapors can form explosive mixtures with air at
elevated temperatures.[1]

o Toxicity: Harmful if swallowed.[2][3] It may also be harmful in contact with skin or if inhaled.

[4115]

o Irritation: Causes serious eye irritation.[2][6] It can also cause skin and respiratory irritation.

[6]7]

e Environmental Hazards: Toxic to aquatic life with long-lasting effects.[2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Cyano-2-

fluorobenzaldehyde to minimize exposure and ensure personal safety.

Protection Type

Required PPE

Specifications and
Guidelines

Eye and Face Protection

Safety glasses with side-
shields or chemical splash
goggles.[8] A face shield is
recommended when there is a

risk of splashing.[8][9]

Must conform to government
standards such as NIOSH
(US) or EN 166 (EVU).[2]
Prescription glasses are not a

substitute for safety glasses.[8]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[9][10]
Flame-retardant antistatic
protective clothing or a lab
coat.[1]

Inspect gloves before use and
remove them carefully to avoid
skin contamination.[3] Clothing
should cover as much skin as

possible.[9]

Respiratory Protection

Not typically required with
adequate engineering controls

(e.g., chemical fume hood).[2]

[3]

If ventilation is inadequate or in
the event of a spill, a NIOSH-
approved respirator may be

necessary.[11]

Footwear

Closed-toe, closed-heel shoes.

Shoes should be made of a
material that offers protection

against chemical spills.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Cyano-2-fluorobenzaldehyde is essential for maintaining

a safe laboratory environment.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3]
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o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

o Keep the container tightly closed when not in use.[1][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[2][6] Use
explosion-proof electrical and ventilating equipment.[2]

e Handling the Chemical:

[e]

Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or mists.[3]

o

Wash hands thoroughly after handling the substance.[2]

[¢]

Do not eat, drink, or smoke in the handling area.[2]

[¢]

Use only non-sparking tools to prevent ignition.[6]

 In Case of a Spill:

o

Evacuate personnel from the immediate area.[1]

[¢]

Remove all sources of ignition.[6]

[e]

For small spills, absorb with an inert material (e.g., sand, earth) and place in a suitable,
closed container for disposal.[2]

[¢]

Prevent the spill from entering drains or waterways.[1]
» First Aid Measures:

o If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[3][6]

o In case of skin contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water for at least 15 minutes.[2][3]

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.
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[2](3]

o If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water.

Call a poison center or doctor if you feel unwell.[2][4]

Disposal Plan

Proper disposal of 4-Cyano-2-fluorobenzaldehyde and its containers is critical to prevent
environmental contamination and comply with regulations.

o Waste Chemical:

o Dispose of surplus and non-recyclable solutions through a licensed disposal company.[5]
[12]

o The material may be dissolved or mixed with a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[5][12]

o Waste must be disposed of in accordance with local, regional, and national hazardous

waste regulations.[12][13]
e Contaminated Containers:
o Do not reuse empty containers.
o Treat uncleaned containers as you would the product itself.[12]
o Dispose of containers in accordance with established waste disposal guidelines.

Quantitative Data for Similar Compounds

The following table summarizes quantitative data for compounds structurally similar to 4-
Cyano-2-fluorobenzaldehyde. This data should be used as a reference for understanding its

physical and chemical properties.
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Property 4 > 4
Fluorobenzaldehyde  Fluorobenzaldehyde  Cyanobenzaldehyde

Molecular Formula C7HsFO C7HsFO CsHsNO

Molecular Weight 124.11 g/mol 124.11 g/mol 131.13 g/mol

Boiling Point 181 °C/357.8 °F

Melting Point -10°C /14 °F

Flash Point 62 °C/143.6 °F

Density 1.150 g/cm3

Data sourced from Fisher Scientific and Merck Millipore Safety Data Sheets.[2][4][14]

Workflow for Safe Handling of 4-Cyano-2-
fluorobenzaldehyde

The following diagram illustrates the logical workflow for the safe handling of 4-Cyano-2-
fluorobenzaldehyde, from initial preparation to final disposal.
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Workflow for the safe handling of 4-Cyano-2-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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